Cas no 1261915-99-4 (4-(4-Ethoxycarbonylphenyl)-2-fluorobenzoic acid)
1261915-99-4 structure
Product Name:4-(4-Ethoxycarbonylphenyl)-2-fluorobenzoic acid
CAS No:1261915-99-4
MF:C16H13FO4
MW:288.270428419113
MDL:MFCD18322040
CID:2763231
PubChem ID:53227870
Update Time:2025-04-21
4-(4-Ethoxycarbonylphenyl)-2-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 1261915-99-4
- 4-(4-Ethoxycarbonylphenyl)-2-fluorobenzoic acid, 95%
- 4-(4-ETHOXYCARBONYLPHENYL)-2-FLUOROBENZOIC ACID
- MFCD18322040
- DTXSID10691403
- 4'-(Ethoxycarbonyl)-3-fluoro[1,1'-biphenyl]-4-carboxylic acid
- 4-(4-Ethoxycarbonylphenyl)-2-fluorobenzoic acid
-
- MDL: MFCD18322040
- Inchi: 1S/C16H13FO4/c1-2-21-16(20)11-5-3-10(4-6-11)12-7-8-13(15(18)19)14(17)9-12/h3-9H,2H2,1H3,(H,18,19)
- InChI Key: FGDNWHUSPVCROQ-UHFFFAOYSA-N
- SMILES: FC1=C(C(=O)O)C=CC(=C1)C1C=CC(C(=O)OCC)=CC=1
Computed Properties
- Exact Mass: 288.07978705Da
- Monoisotopic Mass: 288.07978705Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 63.6Ų
4-(4-Ethoxycarbonylphenyl)-2-fluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB329315-5 g |
4-(4-Ethoxycarbonylphenyl)-2-fluorobenzoic acid, 95%; . |
1261915-99-4 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB329315-5g |
4-(4-Ethoxycarbonylphenyl)-2-fluorobenzoic acid, 95%; . |
1261915-99-4 | 95% | 5g |
€1159.00 | 2025-04-21 |
4-(4-Ethoxycarbonylphenyl)-2-fluorobenzoic acid Related Literature
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Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
1261915-99-4 (4-(4-Ethoxycarbonylphenyl)-2-fluorobenzoic acid) Related Products
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- 1261924-31-5(2-fluoro-4-(3-methoxycarbonylphenyl)benzoic Acid)
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- 1381944-56-4(Methyl 3-4-(ethoxycarbonyl)-3-fluorophenyl-2-fluorobenzoate)
- 1261982-57-3(2-fluoro-4-(3-fluoro-5-methoxycarbonylphenyl)benzoic Acid)
- 1261909-76-5(4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid)
- 1261898-53-6(5-Fluoro-3-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid)
- 1261970-80-2(2-fluoro-5-(3-fluoro-4-methoxycarbonylphenyl)benzoic Acid)
- 1261893-15-5(2-fluoro-4-(3-fluoro-4-methoxycarbonylphenyl)benzoic Acid)
- 1261982-81-3(2-fluoro-4-(4-fluoro-3-methoxycarbonylphenyl)benzoic Acid)
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